Cas no 324067-22-3 (1-benzyl-4-(naphthalene-2-sulfonyl)piperazine)

1-benzyl-4-(naphthalene-2-sulfonyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-4-(naphthalene-2-sulfonyl)piperazine
-
- MDL: MFCD01116531
1-benzyl-4-(naphthalene-2-sulfonyl)piperazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | MS-7928-0.5G |
1-benzyl-4-(naphthalene-2-sulfonyl)piperazine |
324067-22-3 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
abcr | AB163100-1 g |
1-(2-Naphthylsulfonyl)-4-benzylpiperazine |
324067-22-3 | 1g |
€211.30 | 2023-05-08 | ||
abcr | AB163100-10 g |
1-(2-Naphthylsulfonyl)-4-benzylpiperazine |
324067-22-3 | 10g |
€482.50 | 2023-05-08 | ||
Key Organics Ltd | MS-7928-20MG |
1-benzyl-4-(naphthalene-2-sulfonyl)piperazine |
324067-22-3 | >90% | 20mg |
£76.00 | 2023-04-19 | |
Life Chemicals | F0777-0870-10μmol |
1-benzyl-4-(naphthalene-2-sulfonyl)piperazine |
324067-22-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F0777-0870-2μmol |
1-benzyl-4-(naphthalene-2-sulfonyl)piperazine |
324067-22-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F0777-0870-5mg |
1-benzyl-4-(naphthalene-2-sulfonyl)piperazine |
324067-22-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00925183-1g |
1-Benzyl-4-(naphthalene-2-sulfonyl)piperazine |
324067-22-3 | 90% | 1g |
¥2394.0 | 2023-03-20 | |
Key Organics Ltd | MS-7928-1MG |
1-benzyl-4-(naphthalene-2-sulfonyl)piperazine |
324067-22-3 | >90% | 1mg |
£37.00 | 2025-02-09 | |
Key Organics Ltd | MS-7928-10MG |
1-benzyl-4-(naphthalene-2-sulfonyl)piperazine |
324067-22-3 | >90% | 10mg |
£63.00 | 2025-02-09 |
1-benzyl-4-(naphthalene-2-sulfonyl)piperazine Related Literature
-
Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
-
Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
-
Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
Additional information on 1-benzyl-4-(naphthalene-2-sulfonyl)piperazine
Introduction to 1-Benzyl-4-(Naphthalene-2-sulfonyl)piperazine (CAS No. 324067-22-3)
1-Benzyl-4-(naphthalene-2-sulfonyl)piperazine, a compound with the CAS number 324067-22-3, is a versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a naphthalene sulfonamide moiety, and a piperazine ring. These structural elements contribute to its diverse biological activities and potential therapeutic applications.
The chemical structure of 1-Benzyl-4-(naphthalene-2-sulfonyl)piperazine can be represented as C19H19N3O2S. The presence of the naphthalene sulfonamide group imparts significant hydrophobicity and electron-withdrawing properties, while the piperazine ring provides flexibility and potential for hydrogen bonding. These characteristics make it an attractive scaffold for the design and development of novel drugs targeting various biological pathways.
In recent years, extensive research has been conducted to explore the pharmacological properties of 1-Benzyl-4-(naphthalene-2-sulfonyl)piperazine. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). Studies have shown that this compound exhibits potent SSRI activity, making it a promising candidate for the treatment of mood disorders such as depression and anxiety. The mechanism of action involves the inhibition of serotonin reuptake into presynaptic neurons, thereby increasing the levels of serotonin in the synaptic cleft and enhancing serotonergic neurotransmission.
Beyond its SSRI activity, 1-Benzyl-4-(naphthalene-2-sulfonyl)piperazine has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The anticonvulsant effects are believed to be mediated through its interaction with voltage-gated sodium channels and GABAergic neurotransmission, which are critical targets for controlling seizure activity.
The pharmacokinetic properties of 1-Benzyl-4-(naphthalene-2-sulfonyl)piperazine have also been studied in detail. Research indicates that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, it shows low toxicity in preclinical toxicity studies, further supporting its potential for clinical development.
In the context of drug discovery and development, 1-Benzyl-4-(naphthalene-2-sulfonyl)piperazine serves as an important lead compound. Its structural framework can be modified through various synthetic strategies to optimize its pharmacological profile. For instance, substituents on the benzyl or naphthalene moieties can be altered to enhance selectivity, potency, or metabolic stability. These modifications can lead to the identification of more effective therapeutic agents with improved safety profiles.
The therapeutic potential of 1-Benzyl-4-(naphthalene-2-sulfonyl)piperazine extends beyond mood disorders and epilepsy. Recent studies have explored its anti-inflammatory properties, suggesting that it may have applications in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory response.
In conclusion, 1-Benzyl-4-(naphthalene-2-sulfonyl)piperazine (CAS No. 324067-22-3) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug design and development. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a promising candidate for future pharmaceutical advancements.
324067-22-3 (1-benzyl-4-(naphthalene-2-sulfonyl)piperazine) Related Products
- 2126139-26-0(tert-butyl N-[(3-chlorothiophen-2-yl)methyl]carbamate)
- 32329-98-9(3,4'-Dimethoxy-2'-hydroxychalcone)
- 1822446-75-2(Methyl 2-amino-2-(3-chlorothiophen-2-yl)acetate)
- 1347108-53-5(5-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid)
- 2643368-51-6(Benzaldehyde, 3-ethoxy-5-methyl-)
- 2171461-04-2(7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid)
- 1416439-17-2(TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE)
- 77375-77-0(2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one)
- 1111032-68-8(4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide)
- 2138114-42-6(2-(piperidin-1-yl)benzaldehyde hydrochloride)
